Cas no 1487579-87-2 (2-(2,3,4-trihydroxyphenyl)acetic acid)

2-(2,3,4-trihydroxyphenyl)acetic acid structure

1487579-87-2 structure

Product Name:2-(2,3,4-trihydroxyphenyl)acetic acid

CAS No:1487579-87-2

Molecular Formula:C₈H₈O₅

Molecular Weight:184.146122932434

CID:6039683

PubChem ID:18978906

2-(2,3,4-trihydroxyphenyl)acetic acid Properties

Names and Identifiers

- 2,3,4-Trihydroxybenzeneacetic acid
- 2-(2,3,4-trihydroxyphenyl)acetic acid
- EN300-1837403
- trihydroxybenzeneacetic acid
- 1487579-87-2
- DTXSID30597054
- 26446-57-1
- SCHEMBL8685874
- (2,3,4-Trihydroxyphenyl)acetic acid
- InChIKey： OPRGVEJZGLRURR-UHFFFAOYSA-N
- Inchi： 1S/C8H8O5/c9-5-2-1-4(3-6(10)11)7(12)8(5)13/h1-2,9,12-13H,3H2,(H,10,11)
- SMILES： C1(CC(O)=O)=CC=C(O)C(O)=C1O

Computed Properties

Exact Mass: 184.03717335g/mol
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 2
Monoisotopic Mass: 184.03717335g/mol
Heavy Atom Count: 13
Complexity: 193
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.3
Topological Polar Surface Area: 98Å²

Experimental Properties

Boiling Point: 480.0±40.0 °C(Predicted)
pka: 4.30±0.10(Predicted)
Density: 1.641±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

2-(2,3,4-trihydroxyphenyl)acetic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1837403-0.05g	2-(2,3,4-trihydroxyphenyl)acetic acid	1487579-87-2		0.05g	$683.0	2023-09-19

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